Cas no 1378850-57-7 (4-bromo-1H-pyrrole-3-carbaldehyde)

4-bromo-1H-pyrrole-3-carbaldehyde structure
1378850-57-7 structure
Product Name:4-bromo-1H-pyrrole-3-carbaldehyde
CAS No:1378850-57-7
MF:C5H4BrNO
MW:173.995360374451
MDL:MFCD20677048
CID:4595077
PubChem ID:129931315
Update Time:2023-08-10

4-bromo-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-1H-pyrrole-3-carbaldehyde
    • AT16220
    • MDL: MFCD20677048
    • Inchi: 1S/C5H4BrNO/c6-5-2-7-1-4(5)3-8/h1-3,7H
    • InChI Key: YPHTZOJAYSPYBS-UHFFFAOYSA-N
    • SMILES: BrC1=CNC=C1C=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 96.4
  • XLogP3: 0.9
  • Topological Polar Surface Area: 32.9

4-bromo-1H-pyrrole-3-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2009945-1g
4-bromo-1H-pyrrole-3-carbaldehyde
1378850-57-7 95%
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$1086.0 2023-09-16
Enamine
EN300-2009945-5g
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EN300-2009945-10g
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Enamine
EN300-2009945-0.05g
4-bromo-1H-pyrrole-3-carbaldehyde
1378850-57-7 95%
0.05g
$252.0 2023-09-16
Enamine
EN300-2009945-0.1g
4-bromo-1H-pyrrole-3-carbaldehyde
1378850-57-7 95%
0.1g
$376.0 2023-09-16
Enamine
EN300-2009945-0.25g
4-bromo-1H-pyrrole-3-carbaldehyde
1378850-57-7 95%
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$538.0 2023-09-16
Enamine
EN300-2009945-0.5g
4-bromo-1H-pyrrole-3-carbaldehyde
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0.5g
$847.0 2023-09-16
Enamine
EN300-2009945-1.0g
4-bromo-1H-pyrrole-3-carbaldehyde
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$1086.0 2023-05-31
Enamine
EN300-2009945-2.5g
4-bromo-1H-pyrrole-3-carbaldehyde
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$2127.0 2023-09-16
Enamine
EN300-2009945-5.0g
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